2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol

• CAS RN: 1428-03-1
• Molecular Formula: C14H9Cl3F2O
• Molecular Weight: 337.6 g/mol
• IUPAC Name: 2-chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol
• InChI: InChI=1S/C14H9Cl3F2O/c15-11-5-1-9(2-6-11)13(20,14(17,18)19)10-3-7-12(16)8-4-10/h1-8,20H
• InChI Key: WXNCQOJSKULQNT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)Cl)(C(F)(F)Cl)O)Cl
• synonyms: 2-chloro-1,1-bis(4-chlorophenyl)-2,2-difluoro-ethanol

Description

2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol, also known as DDT, is a synthetic insecticide that was widely used in the mid-20th century to control pests such as mosquitoes and agricultural pests. Despite its effectiveness in controlling pests, DDT was banned in many countries due to its adverse effects on the environment and human health.

Scientific Research Applications

2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol has been extensively studied for its insecticidal properties and its impact on the environment and human health. In scientific research, 2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol has been used to study the effects of pesticides on ecosystems, the mechanisms of pesticide resistance in insects, and the impact of pesticides on human health.

Mechanism Of Action

2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol works by disrupting the nervous system of insects, leading to paralysis and death. It acts by binding to the sodium channels in the nervous system, preventing the flow of sodium ions and disrupting the transmission of nerve impulses.

Biochemical And Physiological Effects

2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol has been found to have a number of adverse effects on the environment and human health. It is highly persistent in the environment and can accumulate in the food chain, leading to long-term exposure in humans and wildlife. 2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol has been linked to a number of health problems, including cancer, reproductive and developmental effects, and neurological effects.

Advantages And Limitations For Lab Experiments

2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol has been widely used in laboratory experiments to study the effects of pesticides on insects and other organisms. Its effectiveness as an insecticide makes it a useful tool for studying the mechanisms of pesticide resistance in insects. However, the adverse effects of 2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol on the environment and human health make it a challenging compound to work with in the laboratory.

Future Directions

Future research on 2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol will likely focus on developing safer and more effective alternatives to 2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol for controlling pests. Additionally, research will continue to explore the long-term effects of 2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol on human health and the environment, as well as the mechanisms of pesticide resistance in insects. Finally, research will continue to explore the potential for using 2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol as a tool for controlling the spread of vector-borne diseases such as malaria.

Synthesis Methods

2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol is synthesized by reacting chloral hydrate with chlorobenzene in the presence of sulfuric acid. The resulting product is then reacted with sodium hydroxide and hydrochloric acid to produce 2-Chloro-1,1-bis(4-chlorophenyl)-2,2-difluoroethanol.